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This guide provides researchers, scientists, and drug development professionals with a

comprehensive resource for debugging common issues in the GEM-5 simulator. Here, you will

find frequently asked questions and detailed troubleshooting guides to address crashes, hangs,

and segmentation faults encountered during your experiments.

Frequently Asked Questions (FAQs)
Q1: Why is my GEM-5 simulation crashing with a "segmentation fault"?

A segmentation fault, or segfault, is a common error that occurs when the simulator attempts to

access a restricted or invalid memory address.[1][2] This is typically due to an error in the C++

source code, such as dereferencing a null or uninitialized pointer, a buffer overflow, or

accessing memory that has already been freed.[1][2] To begin debugging a segmentation fault,

you should recompile GEM-5 with the .debug extension instead of .opt, and then use a

debugger like GDB to get a backtrace of the crash.[1][3]

Q2: My GEM-5 simulation is not making any progress. How do I debug a hang?

A hang occurs when the simulation is stuck in a loop or deadlock and is no longer advancing

simulation time. The first step is to determine where the simulation is stuck. This can be

achieved by attaching a debugger like GDB to the running (and hanging) GEM-5 process.[4] By

inspecting the backtrace of the different threads, you can identify the function or loop where the

simulator is spending its time. Another useful technique, especially for suspected deadlocks in

the memory system, is to use GEM-5's protocol tracing features.[5]
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Q3: What is a "fatal error" and how does it differ from a crash?

A fatal error is an explicit stop initiated by GEM-5 when it detects an unrecoverable problem,

often related to the simulation configuration.[1] Unlike a segmentation fault which is an

unexpected hardware exception, a fatal error is a controlled exit. The error message usually

indicates the source file and line number where the error was detected, which is the best

starting point for debugging.[1] Common causes include unconnected ports in the memory

system, incorrect parameters in the Python configuration scripts, or attempting to use

unimplemented features.[1][6]

Q4: How can I get more information about what's happening inside GEM-5 when it fails?

GEM-5 has a powerful printf-style debugging facility that uses debug flags.[7][8][9] These flags

allow you to enable detailed print statements from specific components of the simulator without

recompiling the code. You can see a list of all available flags by running GEM-5 with the --

debug-help option.[7][10] For instance, to trace memory requests in the DRAM controller, you

can run your simulation with the --debug-flags=DRAM flag.[8] This provides a detailed log of

the component's activity, which can be invaluable for understanding the source of an issue.

Q5: What are the first steps I should take when any simulation fails?

When a simulation fails, it is crucial to gather as much information as possible.

Identify the Error Type: Determine if it was a segmentation fault, a fatal error, a hang, or

another issue.

Use a Debug Build: If you are using gem5.fast, recompile and run with gem5.opt or

gem5.debug. The gem5.fast binary disables many assertion checks for speed, which might

otherwise provide a more informative error message.[11]

Check the Output: Carefully examine the terminal output for error messages, backtraces, or

assertions. The output from a fatal error often points directly to the problem.[1]

Isolate the Cause: Try to find the simplest configuration that can reproduce the error. This

might involve simplifying your Python configuration script or the workload you are running.

Q6: When should I use the GNU Debugger (GDB) versus GEM-5's debug flags?
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GDB and debug flags are complementary tools for different debugging scenarios.

Use GDB for Crashes and Hangs: GDB is essential when the simulator crashes with a

segmentation fault or hangs. It allows you to inspect the program's state at the exact point of

failure, examine the call stack, and look at variable values.[1][3]

Use Debug Flags for Behavioral and Logical Errors: Debug flags are ideal for understanding

the dynamic behavior of the simulator.[7][10] If your simulation is producing incorrect results

but not crashing, enabling relevant debug flags can help you trace the execution flow and

identify logical errors in your model or configuration.[8]

Troubleshooting Guides and Experimental
Protocols
General Debugging Workflow
When encountering an issue, a systematic approach is key. The following workflow outlines the

recommended steps for diagnosing and resolving problems in GEM-5.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.gem5.org/documentation/general_docs/common-errors/
https://www.gem5.org/documentation/general_docs/debugging_and_testing/debugging/debugger_based_debugging
https://www.gem5.org/documentation/learning_gem5/part2/debugging/
https://m.youtube.com/watch?v=DDlSLCi5Nmk
https://courses.grainger.illinois.edu/cs433/fa2024/gem5/part2/debugging.html
https://www.benchchem.com/product/b12410503?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12410503?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Simulation Fails

Identify Error Type

Segmentation Fault

Segfault

Hang / Deadlock

Hang

Fatal Error

Fatal

Build/Config Error

Other

Use GDB with
gem5.debug

Attach GDB to
Running Process

Review Python Config
& C++ Source

Check Build Logs
& Dependencies

Issue Resolved

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12410503?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Segfault Occurs

Recompile with
gem5.debug

Run gem5.debug in GDB

Crash Occurs ->
Get Backtrace (bt)

Analyze Stack Frame
(frame, info locals)

Identify Root Cause
(e.g., null pointer)

Fix Code

Click to download full resolution via product page

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b12410503?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12410503?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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